Cas no 2229435-90-7 (1-2-(5-methyl-2-nitrophenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(5-methyl-2-nitrophenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229435-90-7
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6184827
• PubChem ID: 165856007
• Update Time: 2025-10-12

1-2-(5-methyl-2-nitrophenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-methyl-2-nitrophenyl)propan-2-ylcyclopropan-1-amine
• EN300-1836724
• 2229435-90-7
• 1-[2-(5-methyl-2-nitrophenyl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C13H18N2O2/c1-9-4-5-11(15(16)17)10(8-9)12(2,3)13(14)6-7-13/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： CQNWJONMYONNOQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=CC=1C(C)(C)C1(CC1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-2-(5-methyl-2-nitrophenyl)propan-2-ylcyclopropan-1-amine

Comprehensive Overview of 1-2-(5-methyl-2-nitrophenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2229435-90-7)

The compound 1-2-(5-methyl-2-nitrophenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2229435-90-7) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate architecture, combining a cyclopropylamine core with a 5-methyl-2-nitrophenyl substituent. This combination of functional groups makes it a compelling subject for studies in drug discovery, material science, and synthetic chemistry.

In recent years, the demand for novel cyclopropane-containing compounds has surged due to their potential applications in medicinal chemistry. Researchers are particularly interested in how the nitrophenyl moiety influences the compound's reactivity and biological activity. The presence of the propan-2-yl group further enhances its versatility, enabling derivatization for targeted applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in modern drug development.

From a synthetic perspective, 1-2-(5-methyl-2-nitrophenyl)propan-2-ylcyclopropan-1-amine poses intriguing challenges. Its cyclopropylamine ring is known for its strain energy, which can lead to unique reactivity patterns. Chemists are exploring innovative routes to synthesize this compound efficiently, often leveraging catalyzed cyclopropanation techniques. These methodologies are frequently searched in academic and industrial circles, reflecting the broader interest in green chemistry and atom-economical processes.

The compound's potential applications extend beyond pharmaceuticals. Its nitroaromatic component is of interest in materials science, particularly in the design of organic electronic materials. With the rise of flexible electronics and optoelectronic devices, researchers are investigating how such compounds can contribute to advancements in these fields. This intersection of chemistry and technology is a key area of focus in contemporary scientific literature.

Analytical characterization of 1-2-(5-methyl-2-nitrophenyl)propan-2-ylcyclopropan-1-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its structure and purity, which are essential for further research. The compound's CAS No. 2229435-90-7 serves as a unique identifier, facilitating accurate referencing in databases and publications.

In conclusion, 1-2-(5-methyl-2-nitrophenyl)propan-2-ylcyclopropan-1-amine represents a fascinating example of modern chemical innovation. Its multifaceted properties and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play a significant role in advancing both pharmaceutical sciences and material engineering.